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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077

For researchers, scientists, and professionals in drug development, understanding the nuanced
differences in the physical properties of isomeric alcohols is crucial for applications ranging
from solvent selection to the design of drug delivery systems. This guide provides a
comprehensive comparison of the physical properties of various pentanol and hexanol isomers,
supported by experimental data and detailed methodologies.

The structure of an alcohol, including the arrangement of its carbon skeleton and the position of
the hydroxyl group, significantly influences its physical characteristics. This guide explores
these structure-property relationships through a detailed examination of boiling point, melting
point, density, water solubility, and viscosity of pentanol (CsH110H) and hexanol (CeH130H)
isomers.

Isomers of Pentanol

Pentanol has eight structural isomers, which are categorized as primary, secondary, or tertiary
alcohols based on the substitution of the carbon atom bonded to the hydroxyl group.

Isomers of Hexanol

Hexanol has a greater number of structural isomers compared to pentanol, leading to a wider
range of physical properties.

Comparative Physical Properties
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The following tables summarize the key physical properties of various pentanol and hexanol
isomers. These values have been compiled from various chemical databases and literature
sources.

Table 1: Physical Properties of Pentanol Isomers
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Structur ] . Density  Solubilit
Isomer Type Point Point y
e (g/lcm?) y (g/100
(°C) (°C) (mPa-s)
mL)
Pentan- CHs(CH2 ) 3.64 (at
Primary 138.0 -78 0.814 2.2
1-ol )aOH 20°C)
CHsCH(
Pentan- OH) Secondar 3.470 (at
119.3[1]  -73[1] 0.812[1]  4.5[1]
2-ol (CH2):C y 25°C)[1]
Hs
Pentan- (CH3sCH2  Secondar 4.1 (at
115-116 -8 0.820 55
3-ol )2CHOH y 20°C)
2- CHsCH2(
Methylbu  CHs)CH Primary 128.7 -70 0.819 1.7 4.453[2]
tan-1-ol CH20H
3- (CH3)2C
. 3.86 (at
Methylou  HCH2CH  Primary 131.2 -117.2 0.809 2.0
24°C)[3]
tan-1-ol 20H
2- CHsCHz2
) 3.79 (at
Methylbou  C(OH) Tertiary 102.0 -12 0.805 12.5
25°C)[4]
tan-2-ol (CH3)2
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Table 2: Physical Properties of Hexanol Isomers
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Hexan-1-  CHs(CH: ) 5.4 (at
Primary 157.5 -47 0.814 0.59
ol )sOH 20°C)
CHsCH(
Hexan-2-  OH) Secondar 5.8 (at
138-140 -33 0.811 14
ol (CH2)sC y 20°C)
Hs
CHsCH:2
Hexan-3- CH(OH) Secondar 6.2 (at
135 -74 0.819 1.6
ol (CH2)2C y 20°C)
Hs
2- CHs(CH:
Methylpe  )2CH(CH Primary 147-148 -108 0.825 0.55 -
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3 CHsCHz
CH(CHs3) ]
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4- (CH3)2C
Methylpe  H(CH2)2 Primary 151 -90 0.813 1.0 -
ntan-1-ol CH20H
2- CHs(CH:
Methylpe  )2C(OH) Tertiary 121 -103 0.828 3.3 -
ntan-2-ol (CH3s)2
3 CHsCH:z
CH(CHs)  Secondar
Methylpe 134.3[4] - 0.8307[4] 1.9[4] -
CH(OH) y
ntan-2-ol
CHs
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Structure-Property Relationships

The data presented in the tables above illustrates several key relationships between the
molecular structure of the alcohol isomers and their physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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